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Compound of Interest

Compound Name: Carboxy-PEG4-sulfonic acid

Cat. No.: B606481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Carboxy-PEG4-sulfonic acid (CAS No. 1817735-25-3). While specific toxicological and

physicochemical data for this compound are limited, this document synthesizes available

information and establishes best-practice protocols based on the known properties of

polyethylene glycol (PEG) and sulfonic acid derivatives.

Chemical Identification and Properties
Carboxy-PEG4-sulfonic acid is a bifunctional linker molecule utilized in bioconjugation and

drug delivery research. Its structure incorporates a carboxylic acid group and a sulfonic acid

group, connected by a polyethylene glycol (PEG4) spacer. This composition imparts

hydrophilicity, making it a valuable tool for modifying molecules to improve their solubility and

pharmacokinetic profiles.

Table 1: Physicochemical Properties of Carboxy-PEG4-sulfonic Acid
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Property Value Source

Molecular Formula C₁₁H₂₂O₉S AxisPharm SDS

Molecular Weight 330.35 g/mol AxisPharm SDS

Appearance
Not specified; likely a solid or

viscous liquid
General Chemical Knowledge

Solubility Soluble in water and DMSO
BroadPharm, MedKoo

Biosciences[1][2]

pKa

Not specified; expected to

have acidic properties due to

the carboxylic and sulfonic

acid groups

General Chemical Knowledge

Hygroscopicity

Expected to be hygroscopic

due to the PEG and acid

moieties

General Chemical Knowledge

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) from AxisPharm, Carboxy-PEG4-sulfonic acid is

not classified as a hazardous substance. However, due to the presence of acidic functional

groups and its potential hygroscopic nature, appropriate safety precautions should always be

observed.

Table 2: Hazard Identification and Recommended Precautions
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Hazard Description
Recommended
Precautions

Eye Contact May cause irritation.
Wear safety glasses or

goggles.

Skin Contact
May cause irritation upon

prolonged contact.

Wear nitrile or other suitable

chemical-resistant gloves.

Inhalation

Unlikely to be a significant

hazard at room temperature,

but dust or aerosols may

cause respiratory irritation.

Handle in a well-ventilated

area. For operations that may

generate dust or aerosols, use

a fume hood.

Ingestion

The toxicological properties

have not been fully

investigated. Ingestion should

be avoided.

Do not eat, drink, or smoke in

laboratory areas.

Hygroscopic Nature

May absorb moisture from the

air, which could affect its

stability and handling

characteristics.

Store in a tightly sealed

container in a dry, cool place.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving Carboxy-PEG4-sulfonic
acid to determine the appropriate level of personal protective equipment. The following table

provides general guidance.

Table 3: Recommended Personal Protective Equipment
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PPE Type Specification

Eye Protection Chemical safety goggles.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection Laboratory coat.

Respiratory Protection

Not typically required for small quantities

handled in a well-ventilated area. A NIOSH-

approved respirator may be necessary for large-

scale operations or when generating aerosols.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Carboxy-PEG4-
sulfonic acid and ensuring a safe laboratory environment.

Table 4: Handling and Storage Guidelines

Aspect Guideline

Handling

- Handle in a well-ventilated area, preferably in a

fume hood. - Avoid contact with skin and eyes. -

Avoid inhalation of dust or aerosols. - Keep

away from incompatible materials such as

strong oxidizing agents.

Storage

- Store in a tightly sealed container to prevent

moisture absorption. - Recommended storage

temperatures vary by supplier, with ranges from

2-8°C to -20°C for long-term storage.[1][2] -

Store in a dry, cool, and well-ventilated place.

First Aid Measures
In the event of exposure, follow these first aid procedures.

Table 5: First Aid Procedures
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Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Table 6: Spill Response Procedures

Spill Size Procedure

Small Spill

- Wear appropriate PPE. - Absorb with an inert,

non-combustible material such as sand,

vermiculite, or diatomaceous earth. - Place in a

suitable, labeled container for disposal. - Clean

the spill area with soap and water.

Large Spill

- Evacuate the area. - Ventilate the area and

prevent entry. - Contain the spill with a dike of

inert material. - Follow the procedure for a small

spill for cleanup. - If necessary, contact

emergency services.
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Experimental Protocols
While specific experimental protocols for Carboxy-PEG4-sulfonic acid are not readily

available, the following general protocols for handling acidic and hygroscopic compounds

should be adapted for its use.

General Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE and spill cleanup materials, readily available.

Dispensing:

If the compound is a solid, use a spatula or scoop to transfer the desired amount in a fume

hood to minimize dust inhalation.

If it is a viscous liquid, use a positive displacement pipette or a syringe.

Weighing: Weigh the compound in a tared, sealed container to prevent moisture absorption.

Dissolution: Add the compound to the solvent slowly while stirring. Due to its acidic nature,

consider the potential for an exothermic reaction, especially with basic solvents.

Post-Handling: Tightly seal the container immediately after use. Clean all equipment

thoroughly.

Spill Cleanup Protocol
Assess the Situation: Determine the size and nature of the spill. If it is a large spill or involves

other hazardous materials, evacuate the area and call for emergency assistance.

Don PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant gloves.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material.

Neutralize (Optional but Recommended for Acidic Spills): Cautiously sprinkle sodium

bicarbonate or another suitable acid neutralizer over the spill, starting from the outside and
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working inwards. Test the pH of the spilled material to ensure it is neutralized (pH 6-8).

Absorb the Spill: Cover the spill with an inert absorbent material.

Collect the Waste: Carefully scoop the absorbed material into a labeled, sealable waste

container.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the waste according to institutional and local regulations.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for Carboxy-PEG4-sulfonic acid.
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Spill Response Workflow for Acidic Compounds.
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Toxicological Information
There is a lack of specific toxicological data for Carboxy-PEG4-sulfonic acid. However, the

components of the molecule, polyethylene glycol and sulfonic acids, have been studied more

broadly.

Polyethylene Glycols (PEGs): Generally considered to be of low toxicity and are widely used

in pharmaceutical and cosmetic applications. High molecular weight PEGs are poorly

absorbed by the body.

Sulfonic Acids: Can be irritating to skin and eyes. The acidity of these compounds is the

primary health concern.

Given the structure of Carboxy-PEG4-sulfonic acid, it should be handled with the care

afforded to acidic and potentially irritating compounds until more specific toxicological data

becomes available.

Disposal Considerations
Dispose of Carboxy-PEG4-sulfonic acid and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. It is the responsibility of the

waste generator to determine the proper waste classification and disposal methods.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a thorough review of the Safety Data Sheet and a

comprehensive risk assessment conducted by qualified personnel. Always consult the most up-

to-date SDS from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of Carboxy-
PEG4-sulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606481#carboxy-peg4-sulfonic-acid-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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